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Application Notes and Protocols for Researchers
and Drug Development Professionals
This document provides detailed application notes and experimental protocols for the use of 2-

Naphthoxyacetic acid (BNOA), a synthetic auxin, to promote fruit set in tomatoes (Solanum

lycopersicum). The information is intended for researchers, scientists, and professionals in drug

development investigating plant growth regulators.

Introduction

2-Naphthoxyacetic acid is a plant growth regulator that mimics the effect of natural auxins. In

tomatoes, the application of BNOA can stimulate ovary growth and fruit development in the

absence of pollination and fertilization, a process known as parthenocarpy. This is particularly

beneficial in environments where natural pollination is limited due to factors such as extreme

temperatures or lack of pollinators. The resulting fruits are typically seedless. The application of

BNOA can lead to increased fruit set, higher yields, and improved market quality, especially in

off-season greenhouse cultivation.[1]

Mechanism of Action

Auxins play a pivotal role in the initiation of fruit development. Following successful pollination

and fertilization, the developing seeds produce auxins, which signal the ovary to grow and
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develop into a fruit. Synthetic auxins like 2-Naphthoxyacetic acid can substitute for this natural

signal.

The molecular mechanism of auxin action involves the derepression of auxin-responsive

genes. In the absence of auxin, Auxin/Indole-3-Acetic Acid (Aux/IAA) proteins bind to and

inhibit Auxin Response Factors (ARFs), which are transcription factors. The application of

auxin, such as BNOA, leads to the perception of the auxin signal by the TRANSPORT

INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) receptor complex. This

complex then targets the Aux/IAA repressor proteins for degradation via the 26S proteasome

pathway. The degradation of Aux/IAA proteins releases the ARFs, allowing them to activate the

transcription of genes that promote cell division, expansion, and ultimately, fruit growth. In

tomatoes, key regulators in this pathway include the Aux/IAA protein SlIAA9 and several Class

A ARFs.

Experimental Protocols
Below are detailed protocols for the preparation and application of 2-Naphthoxyacetic acid to

promote fruit set in tomatoes.

Protocol 1: Preparation of 2-Naphthoxyacetic Acid (BNOA) Solution

This protocol describes the preparation of a stock solution and working solutions of BNOA for

application to tomato flowers.

Materials:

2-Naphthoxyacetic acid (BNOA) powder

Ethanol (95%) or Sodium Hydroxide (NaOH) for initial dissolution

Distilled water

Volumetric flasks (100 mL, 1000 mL)

Magnetic stirrer and stir bar

pH meter
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Wetting agent/surfactant (e.g., Tween-20)

Procedure:

Stock Solution Preparation (1000 mg/L):

Weigh 100 mg of 2-Naphthoxyacetic acid powder.

In a fume hood, dissolve the BNOA powder in a small amount of 95% ethanol or 1N NaOH

in a beaker.

Transfer the dissolved BNOA to a 100 mL volumetric flask.

Add distilled water to the flask, bringing the total volume to 100 mL. Mix thoroughly until

the solution is clear. This is your 1000 mg/L stock solution.

Store the stock solution in a labeled, sealed container in a cool, dark place.

Working Solution Preparation (e.g., 40 mg/L):

To prepare a 40 mg/L working solution, pipette 40 mL of the 1000 mg/L stock solution into

a 1000 mL volumetric flask.

Add distilled water to the mark.

Add a wetting agent, such as Tween-20, at a concentration of 0.01% (v/v) to improve the

adherence of the solution to the flower surface.[2]

Mix the solution thoroughly.

Prepare fresh working solutions on the day of application.

Protocol 2: Application of 2-Naphthoxyacetic Acid to Tomato Flowers

This protocol outlines the procedure for applying the BNOA solution to tomato flower clusters.

Materials:

Prepared BNOA working solution (e.g., 20, 30, 40, 50, or 60 mg/L)[3]
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Handheld sprayer or atomizer

Personal protective equipment (gloves, safety glasses)

Tomato plants at the flowering stage

Procedure:

Timing of Application: Apply the BNOA solution to newly opened flowers. For optimal results,

applications can be made when the first flowers of a cluster are open.[4]

Application Method:

Use a handheld sprayer to apply the BNOA solution directly to the flower clusters.

Ensure thorough coverage of the flowers, but avoid excessive runoff.

The application should be directed at the flowers and not the entire plant to minimize any

potential phytotoxic effects on the foliage.

Frequency of Application: A single application per flower cluster is generally sufficient. For

indeterminate tomato varieties, continue to treat new flower clusters as they develop.

Control Group: For experimental purposes, include a control group of plants that are sprayed

with a solution containing only distilled water and the wetting agent.

Post-Application Care: Continue with standard cultivation practices for the tomato plants.

Data Presentation
The following tables summarize quantitative data from a study evaluating the effect of different

concentrations of 2-Naphthoxyacetic acid on tomato fruit set, weight, and size.

Table 1: Effect of 2-Naphthoxyacetic Acid Concentration on Tomato Fruit Set and Average Fruit

Weight
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Treatment (mg/L BNOA) Fruit Set (%) Average Fruit Weight (g)

0 (Control) 64.02 65.87

20 78.40 72.50

30 78.40 76.29

40 78.40 76.29

50 74.50 73.10

60 70.30 70.40

Data adapted from a study on hydroponically grown tomatoes under protected conditions.[3]

Table 2: Effect of 2-Naphthoxyacetic Acid Concentration on Tomato Fruit Size

Treatment (mg/L BNOA) Equatorial Diameter (mm) Polar Diameter (mm)

0 (Control) 40.96 62.80

20 43.20 63.50

30 44.80 64.20

40 45.38 62.84

50 44.10 63.10

60 42.90 62.90

Data adapted from a study on hydroponically grown tomatoes under protected conditions.[3]

Visualizations
Diagram 1: Experimental Workflow for BNOA Application
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Caption: Experimental workflow for the application of 2-Naphthoxyacetic acid to promote

tomato fruit set.

Diagram 2: Auxin Signaling Pathway in Tomato Fruit Initiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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